2-methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole

• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 4-[(2-methyl-1H-indol-3-yl)-thiophen-2-ylmethyl]morpholine
• InChI: InChI=1S/C18H20N2OS/c1-13-17(14-5-2-3-6-15(14)19-13)18(16-7-4-12-22-16)20-8-10-21-11-9-20/h2-7,12,18-19H,8-11H2,1H3
• InChI Key: MEHVBJAOPKFSFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(C3=CC=CS3)N4CCOCC4

Description

2-Methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole is a heterocyclic compound featuring an indole core substituted at the 2-position with a methyl group and at the 3-position with a hybrid morpholine-thiophene moiety. This structure combines pharmacophoric elements of indole (a privileged scaffold in medicinal chemistry), thiophene (a sulfur-containing aromatic heterocycle with electron-rich properties), and morpholine (a six-membered oxygen-nitrogen heterocycle known for enhancing solubility and bioavailability).

The morpholine-thiophene hybrid substituent may influence molecular interactions with biological targets, such as enzymes or receptors, through hydrogen bonding (morpholine’s oxygen and nitrogen atoms) and π-π stacking (thiophene and indole aromatic systems). Crystallographic studies of analogous compounds, such as N-[(morpholin-4-yl)(thiophen-2-yl)methyl]benzamide, reveal that the morpholine ring adopts a chair conformation, while the thiophene and aromatic systems exhibit distinct dihedral angles that could modulate binding affinity .

Biological Activity

2-Methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following structural formula:

• Molecular Formula : C₁₃H₁₅N₃OS
• Molecular Weight : 253.34 g/mol

The presence of morpholine and thiophene moieties in its structure is significant for its biological interactions.

Antimicrobial Activity

Research indicates that derivatives of indole compounds often exhibit potent antimicrobial properties. For example, studies have shown that related indole derivatives possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds can be as low as 0.004 mg/mL, indicating strong efficacy against resistant strains such as E. coli and En. cloacae .

Compound	MIC (mg/mL)	Target Bacteria
2-Methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole	TBD	TBD
Compound 8 (related derivative)	0.004 - 0.03	En. cloacae
Compound 15 (related derivative)	0.004 - 0.06	T. viride

Anticancer Activity

The compound's potential as an anticancer agent has been explored through various studies. Indole derivatives have been shown to induce apoptosis in cancer cells, with some compounds demonstrating IC₅₀ values comparable to established chemotherapeutics like doxorubicin .

Cell Line	IC₅₀ (µM)	Reference Compound
MCF-7	15.63	Tamoxifen
HCT-116	0.48	Prodigiosin
A549	0.11	Doxorubicin

The mechanisms by which these compounds exert their effects include:

• Inhibition of DNA synthesis : Many indoles interfere with the synthesis of nucleic acids, leading to cell cycle arrest.
• Apoptosis induction : Compounds have been shown to activate caspase pathways, promoting programmed cell death in cancer cells.

Case Studies

• Antibacterial Efficacy : A study evaluating various indole derivatives found that the presence of electron-withdrawing groups significantly enhanced antibacterial activity, with some derivatives outperforming traditional antibiotics .
• Anticancer Mechanism : In vitro studies on MCF-7 cells indicated that certain derivatives led to increased apoptosis markers, suggesting a promising pathway for drug development targeting breast cancer .

Scientific Research Applications

Biological Activities

Research indicates that indole derivatives, including this compound, exhibit significant pharmacological properties. The primary areas of application include:

Anticancer Activity

Studies have shown that 2-methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole possesses notable anticancer properties. The compound's mechanism may involve:

• Inhibition of Tumor Cell Proliferation : Demonstrated efficacy against various human tumor cell lines with promising growth inhibition rates.
• Targeting Specific Enzymes : Potential interactions with enzymes involved in cancer pathways, leading to reduced tumor growth.

Antimicrobial Properties

This compound has also been investigated for its antimicrobial capabilities. It has shown effectiveness against a range of bacterial and fungal strains, potentially functioning through:

• Disruption of Cell Membranes : Inducing cell death in microbial organisms.
• Inhibition of Metabolic Pathways : Targeting essential metabolic processes in pathogens.

Synthetic Routes

The synthesis of 2-methyl-3-[morpholin-4-yl(thiophen-2-yl)methyl]-1H-indole typically involves several steps, which may include:

• Formation of the Indole Core : Utilizing cyclization reactions to establish the indole structure.
• Introduction of Functional Groups : Employing specific reagents and conditions to attach the morpholine and thiophene components.
• Purification and Characterization : Ensuring high yield and purity through chromatographic techniques.

Case Studies

Several studies have highlighted the applications of this compound:

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated high levels of growth inhibition in human tumor cells (GI50/TGI values)
Study 2	Antioxidant Properties	Showed significant antioxidant activity through molecular docking studies
	Antimicrobial Effects	Effective against multiple bacterial strains, indicating broad-spectrum activity

Comparison with Similar Compounds

Key Observations :

• Replacement of the phenyl or aniline groups (e.g., in compounds 4a and 5a ) with a morpholine-thiophene hybrid (as in the target compound) may enhance solubility due to morpholine’s polarity, though biological data are lacking.
• Bis-indole derivatives (e.g., 4k ) show moderate cytotoxicity (IC₅₀ ~12.5 µM) but lower selectivity (SI = 3.2), suggesting that hybridizing with morpholine could improve target specificity.

Key Observations :

• Solvent polarity and catalyst choice (e.g., acetic acid vs. HCl) significantly impact yields in analogous reactions .

Physicochemical and Crystallographic Properties

• Crystal Packing : In N-[(morpholin-4-yl)(thiophen-2-yl)methyl]benzamide, the morpholine ring adopts a chair conformation, and the thiophene-morpholine dihedral angle (63.54°) facilitates intermolecular N–H⋯O hydrogen bonding . This suggests the target compound may exhibit similar packing, influencing solubility and stability.